(Z)-3-(3,4-dimethoxyphenyl)-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)prop-2-enamide
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Description
(Z)-3-(3,4-dimethoxyphenyl)-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)prop-2-enamide is a useful research compound. Its molecular formula is C17H19N3O5 and its molecular weight is 345.355. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
Facile Synthesis and Anticancer Activity : A study details the synthesis of novel dihydropyrimidinone derivatives using a one-step multicomponent reaction. These compounds were evaluated for their anticancer activity against the HepG2 cancer cell line, with one compound showing significant anti-cancer activity. This indicates the potential of these derivatives in the development of cancer therapies (Bhat, Al-Omar, Naglah, & Al‐Dhfyan, 2022).
Herbicide Development
Synthesis of Herbicidal ZJ0273 Labeled with Tritium and Carbon-14 : Research on ZJ0273, a broad-spectrum herbicidal ingredient, involves the synthesis of labeled versions of this compound for studies on metabolism, mode of action, and environmental behavior. This highlights the compound's utility in agricultural applications and the importance of understanding its behavior in the environment (Yang, Ye, & Lu, 2008).
Molecular Docking and Anticancer Screening
Synthesis, Anticancer Screening, and Molecular Docking Studies : A series of new heterocycles with trimethoxy phenyl scaffold, analogous to Combretastatin, were synthesized and evaluated for their anticancer potential. Compounds showed promising results as anticancer agents, highlighting the importance of structural analogs in the development of new therapeutic agents (Ali et al., 2017).
properties
IUPAC Name |
(Z)-3-(3,4-dimethoxyphenyl)-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O5/c1-19-14(10-16(22)20(2)17(19)23)18-15(21)8-6-11-5-7-12(24-3)13(9-11)25-4/h5-10H,1-4H3,(H,18,21)/b8-6- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCHRGPIQPBEWLH-VURMDHGXSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=O)N(C1=O)C)NC(=O)C=CC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=CC(=O)N(C1=O)C)NC(=O)/C=C\C2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.